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Compound of Interest

Compound Name: Sodium 2-propanethiolate

Cat. No.: B1587550

For Researchers, Scientists, and Drug Development Professionals
Introduction

Anhydrous Sodium 2-propanethiolate (CAS: 20607-43-6) is a reactive organosulfur
compound commonly used as an intermediate in the synthesis of thiol esters and ethers.[1] As
a fine white crystalline powder, it is highly sensitive to moisture and air, and poses significant
handling challenges due to its corrosive and reactive nature.[2] This document provides a
comprehensive guide to the safe handling, storage, and disposal of anhydrous Sodium 2-
propanethiolate in a laboratory setting to ensure the safety of personnel and the integrity of
experimental results.

Material Properties and Hazard Information

Understanding the physical properties and inherent hazards of Sodium 2-propanethiolate is
critical for safe handling.

Table 1: Physical and Chemical Properties
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Property

Value

Chemical Formula

CsH7NaS or (CH3)2CHSNa[3]

Molecular Weight 98.14 g/mol [1][3]

Appearance Fine white crystalline powder[2]
Purity Technical grade, typically =90.0%[1]
Reactivity Reacts with water.[2]

Table 2: GHS Hazard Information

Category Description
Pictogram GHSO05 (Corrosion)
Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[3]

Hazard Class

Skin Corrosion 1B, Eye Damage 1[3]

Storage Class

8A - Combustible corrosive hazardous materials

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory to minimize risk. All operations should

be performed within a certified and properly functioning chemical fume hood.

2.1. Engineering Controls

e Fume Hood: All handling of Sodium 2-propanethiolate must be conducted in a chemical

fume hood to control exposure to dust and potential off-gassing.

» Ventilation: Ensure the laboratory is well-ventilated.[4][5]

o Inert Atmosphere: For reactions requiring anhydrous conditions, use a glove box or Schlenk

line to handle the material under an inert atmosphere (e.g., Argon or Nitrogen).
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2.2. Personal Protective Equipment (PPE)

Proper PPE is the primary defense against exposure. The following equipment must be worn at

all times.

Table 3: Required Personal Protective Equipment

Protection Type

Specification

Rationale

Chemical safety goggles and a

Protects against dust particles

Eye/Face ] and splashes, which can
full-face shield.[2]
cause severe eye damage.[2]
Chemical-resistant gloves Prevents direct skin contact,
Skin (e.g., PVC or nitrile) and a which causes severe chemical

flame-resistant lab coat.[2][4]

burns.[2]

Respiratory

A NIOSH-approved N95 dust
mask is required for handling
the powder. If exposure limits

may be exceeded, a full-face

Prevents inhalation of the
powder, which can cause

respiratory irritation.

respirator should be used.[4]

2.3. Weighing and Dispensing Protocol

o Preparation: Before handling, ensure the fume hood sash is at the appropriate height. Place
all necessary equipment (spatulas, weigh boats, secondary containers) inside the fume
hood.

 Inert Gas Purge: For anhydrous applications, allow the sealed container of Sodium 2-
propanethiolate to equilibrate to room temperature before opening to prevent moisture
condensation. Briefly purge the container headspace with a gentle stream of inert gas (Argon
or Nitrogen).

¢ Dispensing: Use clean, dry, non-sparking tools to dispense the powder.[4][5] Avoid
generating dust by handling the material gently.[2][4][5]

¢ Sealing: Immediately and tightly reseal the main container after dispensing.[2][4][5]
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» Transfer: Promptly transfer the weighed material to the reaction vessel within the fume hood.

» Decontamination: Clean any contaminated surfaces and equipment immediately following
the procedure.

Storage and Incompatibility

Correct storage is crucial for maintaining the chemical's stability and preventing hazardous
reactions.

3.1. Storage Conditions

Store in original, tightly sealed containers to prevent contact with air and moisture.[2][5][6]

Keep in a cool, dry, and well-ventilated area.[4][5][6]

The storage area should be free of ignition sources such as open flames, sparks, or hot
surfaces.[2][6]

Containers may develop pressure and should be opened carefully and vented periodically.[2]

3.2. Incompatible Materials To prevent violent reactions, fire, or degradation, segregate
Sodium 2-propanethiolate from the following:

Water and Alcohols[2]

Strong Acids[2]

Oxidizing Agents (e.g., nitrates, peroxides, chlorine bleaches)[2]

Copper, Aluminum, and their alloys[2]

Emergency Procedures

Be prepared for emergencies by knowing the appropriate response for spills and exposures.

Table 4: Spill Response Protocol
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Spill Size

Procedure

Minor Spill

1. Remove all sources of ignition.[2] 2. Wearing
full PPE, clean up spills immediately.[2] 3. Use
dry clean-up procedures (e.g., gently sweeping)
and avoid generating dust.[2] 4. Place the
spilled material into a suitable, labeled container

for hazardous waste disposal.[2]

Major Spill

1. Evacuate personnel from the immediate area
and move upwind.[2][4][5] 2. Alert emergency
responders and inform them of the location and
nature of the hazard.[2] 3. Prevent the material

from entering drains or waterways.[5][7]

Table 5: First Aid Measures

Exposure Route

First Aid Action

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15-

20 minutes.[2] Seek urgent medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with large amounts of
water. Causes severe chemical burns; seek

immediate medical attention.[2]

Move the person to fresh air. Keep them warm

Inhalation and rested. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[2]
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. The

Ingestion material can cause chemical burns to the

gastrointestinal tract; seek urgent hospital

treatment.[2]
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Waste Disposal

All waste containing Sodium 2-propanethiolate, including empty containers and contaminated
materials, must be treated as hazardous waste.[2] Disposal must be conducted in accordance
with all applicable local, state, and federal regulations.[2] Do not dispose of this material in
standard laboratory trash or down the drain.

Handling Workflow Diagram

The following diagram illustrates the standard workflow for safely handling anhydrous Sodium
2-propanethiolate in a laboratory setting.
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Caption: Workflow for handling anhydrous Sodium 2-propanethiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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